2,4-Dibromo-1-(bromomethyl)benzene

• IUPAC Name: 2,4-dibromo-1-(bromomethyl)benzene
• InChI: InChI=1S/C7H5Br3/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key: WBUUQZQZTKVJLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Br)CBr
• Molecular Formula: C7H5Br3
• Molecular Weight: 328.83 g/mol
• CAS RN: 64382-92-9

Description

Synthesis Analysis

• The total synthesis of a related compound, 3,4‐Dibromo‐5‐[2‐bromo‐3,4‐dihydroxy‐6‐(methoxymethyl)benzyl]benzene‐1,2‐diol, was achieved starting from (3-bromo-4,5-dimethoxyphenyl)methanol in a five-step process with an overall yield of 34% (Akbaba et al., 2010).

Molecular Structure Analysis

• X-ray structure determinations of bromo- and/or bromomethylsubstituted benzenes, including 2,4-Dibromo-1-(bromomethyl)benzene, revealed variable packing motifs despite close chemical similarity, with some based on layer structures and others displaying three-dimensional packings (Jones et al., 2012).

Chemical Reactions and Properties

• Brominated compounds such as 2,4-Dibromo-1-(bromomethyl)benzene typically exhibit reactions characterized by Br⋯Br halogen bonds and C–H⋯Br hydrogen bonds. These interactions play a crucial role in the crystal packing of such compounds (Kuś et al., 2023).

Physical Properties Analysis

• Dimorphism of 1,4-dibromo-2,5-bis(bromomethyl)benzene, a compound structurally related to 2,4-Dibromo-1-(bromomethyl)benzene, involves two polymorphic modifications with different thermodynamic relationships and transformation behavior, indicating complex physical properties (Näther et al., 2016).

Chemical Properties Analysis

• The reactivity of brominated benzene derivatives, such as 2,4-Dibromo-1-(bromomethyl)benzene, can be significantly influenced by the presence of bromine atoms. These atoms introduce unique electronic properties, affecting the compound's chemical behavior (Chen et al., 2010).

Scientific Research Applications

Polymer Synthesis and Characterization

2,4-Dibromo-1-(bromomethyl)benzene has been utilized in the synthesis and characterization of various polymers. For instance, it was used as an initiator in atom transfer radical polymerization of styrene, which led to the creation of macromonomers. These macromonomers were then employed in Suzuki coupling reactions to produce polyphenylenes with alternating polystyrene and hexyl side chains. Such polymers exhibit high solubility in common organic solvents at room temperature and have been characterized by techniques like GPC, NMR, IR, and UV analysis, as well as thermogravimetric and differential scanning calorimetry analyses (Cianga et al., 2002).

Structural and Physico-Chemical Investigations

The compound has been a subject of interest in structural chemistry, particularly in understanding the interactions of bromo, bromomethyl, and dibromomethyl substituents in benzene and naphthalene derivatives. Research has revealed that the packing patterns of these compounds are influenced by Br...Br contacts and C-H...Br hydrogen bonds, playing a crucial role in their crystal packing (Kuś et al., 2023).

Crystallography and Molecular Structure

The compound's role in crystallography has been explored through studies of its polymorphic modifications. Investigations into the thermodynamic relationships and transformation behavior of these modifications have provided insights into the crystal structures of substances with similar molecular frameworks (Näther et al., 2016).

Phase-Transfer Catalytic Reactions

In the field of catalysis, 2,4-Dibromo-1-(bromomethyl)benzene has been used in phase-transfer catalytic reactions. For instance, its reaction with 1-butanol under phase-transfer catalysis conditions has been studied, leading to the synthesis of diether compounds. These studies have contributed to understanding the kinetics and mechanisms of such reactions (Wang & Tseng, 2002).

Safety and Hazards

This compound is considered hazardous. It is associated with skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.